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Compound of Interest

Compound Name: 5-Acetoxyindole

Cat. No.: B1589323 Get Quote

This guide provides a comprehensive overview of the known physical properties of 5-
acetoxyindole, tailored for researchers, scientists, and professionals in drug development. It

includes a summary of its melting point and solubility characteristics, detailed experimental

protocols for their determination, and a visualization of its synthetic pathway.

Core Physical Properties of 5-Acetoxyindole
5-Acetoxyindole, a derivative of indole, serves as a valuable intermediate in organic

synthesis, particularly in the development of novel therapeutic agents. An accurate

understanding of its physical properties is crucial for its application in research and drug

development.

Data Presentation
The quantitative physical data for 5-acetoxyindole is summarized in the table below.
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Property Value Source

Melting Point 113-114 °C [1]

Molecular Formula C₁₀H₉NO₂ [2]

Molecular Weight 175.18 g/mol [2]

CAS Number 5594-91-2 [2]

Solubility

No quantitative data available.

Qualitatively, it is expected to

be slightly soluble in polar

organic solvents like

chloroform, DMSO, and

methanol, based on the

properties of the isomeric 4-

acetoxyindole.

Experimental Protocols
Detailed methodologies for the synthesis of 5-acetoxyindole and the determination of its key

physical properties are outlined below.

Synthesis of 5-Acetoxyindole
5-Acetoxyindole can be synthesized from 5-hydroxyindole via acetylation. The following

protocol is a standard laboratory procedure for this transformation.

Materials:

5-Hydroxyindole

Acetic anhydride

Pyridine (or another suitable base)

Dichloromethane (DCM) or other suitable aprotic solvent

Saturated aqueous sodium bicarbonate solution
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Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware and magnetic stirrer

Procedure:

Dissolve 5-hydroxyindole in a suitable aprotic solvent such as dichloromethane in a round-

bottom flask equipped with a magnetic stir bar.

Cool the solution in an ice bath to 0 °C.

Slowly add a slight molar excess of a base, such as pyridine, to the solution while stirring.

To this mixture, add a slight molar excess of acetic anhydride dropwise, ensuring the

temperature remains at or below 5 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 2-4 hours, or until thin-layer chromatography (TLC) indicates the complete

consumption of the starting material.

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium

bicarbonate to neutralize any excess acetic anhydride and acid.

Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic

solvent used in the reaction (e.g., dichloromethane).

Combine the organic layers and wash sequentially with water and then brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate the solvent in vacuo to yield the crude 5-acetoxyindole.

The crude product can be purified by recrystallization or column chromatography to obtain

pure 5-acetoxyindole.

Melting Point Determination
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The melting point of 5-acetoxyindole can be determined using a standard capillary melting

point apparatus.[2][3][4][5]

Materials:

Purified 5-acetoxyindole

Capillary tubes (sealed at one end)

Melting point apparatus

Procedure:

Ensure the 5-acetoxyindole sample is completely dry and finely powdered.

Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm by

tapping the sealed end on a hard surface.[2]

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block at a steady and slow rate, typically 1-2 °C per minute, especially when

approaching the expected melting point.[2]

Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the onset of melting) and

the temperature at which the entire sample becomes a clear liquid (the completion of

melting).

The melting point is reported as the range between these two temperatures. For a pure

compound, this range should be narrow.

Solubility Assessment
A qualitative and semi-quantitative assessment of 5-acetoxyindole's solubility can be

performed to guide its use in various experimental settings.

Materials:
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Purified 5-acetoxyindole

A selection of solvents (e.g., water, ethanol, methanol, acetone, ethyl acetate,

dichloromethane, chloroform, dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF))

Small test tubes or vials

Vortex mixer

Water bath (optional)

Procedure:

Place a small, accurately weighed amount of 5-acetoxyindole (e.g., 1-5 mg) into a series of

clean, dry test tubes or vials.

To each tube, add a measured volume of a different solvent (e.g., 1 mL).

Vigorously agitate the mixture using a vortex mixer for a set period (e.g., 1-2 minutes) at

room temperature.[6]

Visually inspect each tube for the presence of undissolved solid. If the solid has completely

dissolved, the compound is considered soluble in that solvent at that concentration.

If the compound is not fully dissolved, the mixture can be gently heated in a water bath to

assess the effect of temperature on solubility.

For a more quantitative measure, a saturated solution can be prepared by adding an excess

of the compound to a known volume of solvent and stirring for an extended period to ensure

equilibrium. The undissolved solid is then removed by filtration or centrifugation, and the

concentration of the solute in the clear supernatant is determined using a suitable analytical

technique (e.g., UV-Vis spectroscopy, HPLC).

Mandatory Visualization
The following diagram illustrates the synthesis of 5-acetoxyindole and its relationship to the

serotonin metabolic pathway.
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Caption: Synthesis of 5-acetoxyindole and its biochemical context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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